Cas no 471-87-4 (Stachydrine)

• Product Name: Stachydrine
• CAS No: 471-87-4
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD09837899
• CID: 37620
• PubChem ID: 115244
• Update Time: 2025-04-18

Stachydrine Chemical and Physical Properties

Names and Identifiers

• (S)-1,1-Dimethylpyrrolidin-1-ium-2-carboxylate
• L-Proline betaine
• (S)-2-Carboxylato-1,1-dimethylpyrrolidinium
• (2S)-1,1-Dimethylpyrrolidinium-2-carboxylate
• (-)-Stachydrine
• N,N-Dimethyl-L-proline
• Stachydrine
• STACHYDRINE HYDROCHLORIDE
• 1,1-dimethylpyrrolidinium-2-carboxylate
• 1-Methylproline methylbetaine
• Cadabine
• Methyl hygrate betaine
• proline betaine
• 1,1-DIMETHYL-PROLINIUM
• N,N-dimethyl-L-prolinium
• 8DQ7SQ4VA9
• (2S)-2-carboxy-1,1-dimethylpyrrolidinium
• N,N-dimethylproline
• (S)-2-carboxy-1,1-dimethylpyrrolidinium
• 1sw1
• 2b4m
• Prestwick3_000622
• Prestwick0_000622
• Prestwick2_000622
• Prestwick1_000622
• 1,1-Dimethyl-L-prolinium
• BSPBio_000584
• SPBio_002803
• BPBio1_000644
• Pyrrolidinium, 2-carboxy-1,1-dimethyl-, (S)-
• (2S)-1
• Q27104306
• (2S)-1,1-dimethylpyrrolidin-1-ium-2-carboxylate
• NCGC00016999-01
• HY-N0298
• CCG-266166
• NS00069032
• A827165
• EINECS 207-445-1
• (2S)-2-Carboxy-1,1-dimethylpyrrolidinium inner salt
• CHEMBL1456892
• MFCD09837899
• Q-100498
• SCHEMBL232688
• AS-66917
• (2S)-1,1-dimethyl-2-pyrrolidin-1-iumcarboxylate
• Pyrrolidinium, 2-carboxy-1,1-dimethyl-, inner salt, (2S)-
• CHEBI:35280
• NCGC00163626-02
• AB00514653
• S1L688345C
• L-stachydrine
• UNII-S1L688345C
• 471-87-4
• N,N-dimethyl L-proline
• HYGRIC ACID METHYLBETAINE
• NCGC00163626-01
• AKOS006237373
• CS-6251
• DB04284
• DTXSID20963744
• STACHYDRINE [MI]
• 1ST40157
• Prestwick-08G03
• DTXSID50274274
• CMUNUTVVOOHQPW-LURJTMIESA-N
• DTXCID80225754
• (2R)-1,1-dimethylpyrrolidin-1-ium-2-carboxylic acid
• (S)-2-Carboxy-1,1-dimethylpyrrolidinium hydroxide inner salt;Cadabine
• FS65548

• MDL： MFCD09837899
• Inchi： 1S/C7H13NO2/c1-8(2)5-3-4-6(8)7(9)10/h6H,3-5H2,1-2H3/t6-/m0/s1
• InChI Key： CMUNUTVVOOHQPW-LURJTMIESA-N
• SMILES： [O-]C([C@@H]1CCC[N+]1(C)C)=O

Computed Properties

• Exact Mass: 144.10200
• Monoisotopic Mass: 144.102453689 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Molecular Weight: 144.19
• XLogP3: 0.4

Experimental Properties

• Color/Form: No data available
• Density: 1.1095 (rough estimate)
• Melting Point: 235°C
• Boiling Point: 261.28°C (rough estimate)
• Flash Point: No data available
• Refractive Index: 1.4150 (estimate)
• Solubility: 生物体外In Vitro:H2O : ≥ 32 mg/mL(223.49 mM)DMSO溶解度≥ 26 mg/mL(181.59 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 37.30000
• LogP: 0.26860
• Vapor Pressure: No data available
• FEMA: 2465

Stachydrine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical Reagents